Cas no 6690-42-2 (2-{[2-Methyl-3-(trifluoromethyl)phenyl]amino}benzoic acid)
6690-42-2 structure
Product Name:2-{[2-Methyl-3-(trifluoromethyl)phenyl]amino}benzoic acid
CAS No:6690-42-2
MF:C15H12F3NO2
MW:295.256494522095
CID:872845
PubChem ID:20043403
Update Time:2025-04-19
2-{[2-Methyl-3-(trifluoromethyl)phenyl]amino}benzoic acid Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[[2-methyl-3-(trifluoromethyl)phenyl]amino]-
- N-(2-methyl-3-trifluoromethylphenyl) anthranilic acid
- 6690-42-2
- SCHEMBL10536647
- 2-{[2-Methyl-3-(trifluoromethyl)phenyl]amino}benzoic acid
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- Inchi: 1S/C15H12F3NO2/c1-9-11(15(16,17)18)6-4-8-12(9)19-13-7-3-2-5-10(13)14(20)21/h2-8,19H,1H3,(H,20,21)
- InChI Key: YRBRYHACQBMPLO-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1C)NC1C=CC=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 295.08201311g/mol
- Monoisotopic Mass: 295.08201311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 49.3Ų
2-{[2-Methyl-3-(trifluoromethyl)phenyl]amino}benzoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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